Cas no 59739-05-8 (Tert-butyl 2-aminothiophene-3-carboxylate)

59739-05-8 structure
Product Name:Tert-butyl 2-aminothiophene-3-carboxylate
CAS No:59739-05-8
Molecular Formula:C9H13NO2S
Molecular Weight:199.2700
MDL:MFCD03095194
CID:366460
PubChem ID:10845692
Tert-butyl 2-aminothiophene-3-carboxylate Properties
Names and Identifiers
-
- tert-Butyl 2-aminothiophene-3-carboxylate
- 2-AMINOTHIOPHENE-3-CARBOXYLIC ACID T-BUTYL ESTER
- 3-Thiophenecarboxylicacid, 2-amino-, 1,1-dimethylethyl ester
- 2-Aminothiophene-3-carboxylic acid t-butylester
- PubChem7739
- MMDNHEKRFNBVIM-UHFFFAOYSA-N
- AB13558
- t-butyl 2-amino-thiophene-3-carboxylate
- SY043040
- N636
- tert-butyl 2-azanylthiophene-3-carboxylate
- AB0015933
- ST24025846
- M
- tert-butyl 2-aminothiophene-3-carboxylate
- 59739-05-8
- Z1198161568
- O12110
- 3,5-Diiodo-L-tyrosineethylesterhydrochloride
- DTXSID20445696
- SCHEMBL4144275
- 2-amino-3-thiophenecarboxylic acid tert-butyl ester
- FT-0647664
- DS-3016
- CS-W009181
- AKOS006280290
- 1,1-dimethylethyl 2-amino-3-thiophenecarboxylate
- MFCD03095194
- EN300-141255
- A832443
- 2-Amino-thiophene-3-carboxylic acid tert-butyl ester
- 2-AMINOTHIOPHENE-3-CARBOXYLIC ACID TERT-BUTYL ESTER
- 2-Aminothiophene-3-carboxylic acid t-Butyl ester
- Tert-butyl 2-aminothiophene-3-carboxylate
- Tert-butyl2-aminothiophene-3-carboxylate
-
- MDL: MFCD03095194
- InChIKey: MMDNHEKRFNBVIM-UHFFFAOYSA-N
- Inchi: 1S/C9H13NO2S/c1-9(2,3)12-8(11)6-4-5-13-7(6)10/h4-5H,10H2,1-3H3
- SMILES: S1C([H])=C([H])C(=C1N([H])[H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
Computed Properties
- Exact Mass: 199.06700
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 199.06669983g/mol
- Heavy Atom Count: 13
- Complexity: 200
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.6
- Topological Polar Surface Area: 80.6
Experimental Properties
- LogP: 2.86680
- PSA: 80.56000
- Refractive Index: 1.56
- Boiling Point: 289.6°C at 760 mmHg
- Melting Point: No data available
- Vapor Pressure: No data available
- Flash Point: No data available
- Color/Form: No data avaiable
- Density: No data available
Tert-butyl 2-aminothiophene-3-carboxylate Security Information
- Safety Instruction: H303+H313+H333
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Keep in dark place,Inert atmosphere,2-8°C
- Signal Word:Warning
Tert-butyl 2-aminothiophene-3-carboxylate Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Tert-butyl 2-aminothiophene-3-carboxylate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00EB4W-250mg |
2-AMINOTHIOPHENE-3-CARBOXYLIC ACID T-BUTYL ESTER |
59739-05-8 | 95% | 250mg |
$29.00 | 2025-02-26 | |
A2B Chem LLC | AG66816-250mg |
2-Aminothiophene-3-carboxylic acid t-butyl ester |
59739-05-8 | 95% | 250mg |
$11.00 | ||
Aaron | AR00EBD8-250mg |
2-AMINOTHIOPHENE-3-CARBOXYLIC ACID T-BUTYL ESTER |
59739-05-8 | 97% | 250mg |
$6.00 | 2025-02-27 | |
abcr | AB438793-1 g |
tert-Butyl 2-aminothiophene-3-carboxylate; . |
59739-05-8 | 1g |
€108.70 | 2023-04-22 | ||
Apollo Scientific | OR471669-5g |
tert-Butyl 2-aminothiophene-3-carboxylate |
59739-05-8 | 98% | 5g |
£91.00 | 2025-02-20 | |
Chemenu | CM199156-5g |
tert-Butyl 2-aminothiophene-3-carboxylate |
59739-05-8 | 97% | 5g |
$202 | 2021-08-05 | |
Enamine | EN300-141255-0.05g |
tert-butyl 2-aminothiophene-3-carboxylate |
59739-05-8 | 95% | 0.05g |
$19.0 | 2023-07-09 | |
eNovation Chemicals LLC | D686349-5g |
tert-Butyl 2-Aminothiophene-3-carboxylate |
59739-05-8 | 98% | 5g |
$115 | 2022-06-07 | |
Matrix Scientific | 119134-250mg |
tert-Butyl 2-aminothiophene-3-carboxylate, 95+% |
59739-05-8 | 95+% | 250mg |
$706.00 | 2023-09-05 | |
TRC | B810035-50mg |
tert-Butyl 2-Aminothiophene-3-carboxylate |
59739-05-8 | 50mg |
$ 50.00 | 2022-06-06 |
Tert-butyl 2-aminothiophene-3-carboxylate Related Literature
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Lei Yao,Gang Ou,Hiroki Nishijima,Wei Pan Phys. Chem. Chem. Phys., 2015,17, 23034-23040
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Meng-Mei Lv,Zhan Wu,Ru-Qin Yu,Jian-Hui Jiang Chem. Commun., 2020,56, 6668-6671
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Ryosuke Taniai,Tsubasa Endo,Takuya Kanetomo,Atsushi Okazawa,Hirokazu Kadobayashi,Saori I. Kawaguchi,Masaya Enomoto Dalton Trans., 2023,52, 8368-8375
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Kai Yan,Ming Peng,Xiao Yu,Xin Cai,Si Chen,Hsienwei Hu,Buxin Chen,Xue Gao,Bin Dong J. Mater. Chem. C, 2016,4, 1375-1381
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Samah Simaan,Kasim Agbaria,Iris Thondorf,Silvio E. Biali New J. Chem., 2003,27, 236-238
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Norie Inukai,Tsuyoshi Kawai,Junpei Yuasa Chem. Commun., 2011,47, 9128-9130
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9. Courses
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Matteo Briganti,Federico Totti Dalton Trans., 2021,50, 15961-15972
Recommended suppliers
Amadis Chemical Company Limited
(CAS:59739-05-8)Tert-butyl 2-aminothiophene-3-carboxylate

Purity:99%
Quantity:25g
Price($):298.0